Cas no 83889-26-3 (2-Pyridinecarboxylic acid, 5-butyl-4-methoxy-)

2-Pyridinecarboxylic acid, 5-butyl-4-methoxy- structure
83889-26-3 structure
Product name:2-Pyridinecarboxylic acid, 5-butyl-4-methoxy-
CAS No:83889-26-3
MF:C11H15NO3
MW:209.2417
CID:668283
PubChem ID:13022440

2-Pyridinecarboxylic acid, 5-butyl-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 5-butyl-4-methoxy-
    • 5-butyl-4-methoxypyridine-2-carboxylic acid
    • 83889-26-3
    • SCHEMBL3628755
    • DTXSID40515446
    • Inchi: InChI=1S/C11H15NO3/c1-3-4-5-8-7-12-9(11(13)14)6-10(8)15-2/h6-7H,3-5H2,1-2H3,(H,13,14)
    • InChI Key: QEEGJLSZBDISLG-UHFFFAOYSA-N
    • SMILES: CCCCC1=CN=C(C=C1OC)C(=O)O

Computed Properties

  • Exact Mass: 209.10519334g/mol
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 59.4Ų

Recommend Articles

Recommended suppliers
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd